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Compound of Interest

Compound Name: Benzylhydrazine dihydrochloride

Cat. No.: B1207700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

benzylhydrazine dihydrochloride. The information is curated for researchers, scientists, and

professionals in drug development, offering a detailed look at the compound's characteristics,

supported by experimental methodologies and structured data presentation.

Core Physical Properties
Benzylhydrazine dihydrochloride is a significant intermediate in various synthetic processes.

A thorough understanding of its physical properties is crucial for its effective handling,

application, and the development of new chemical entities.

Summary of Physical Data
The quantitative physical properties of benzylhydrazine dihydrochloride are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₁₂Cl₂N₂ [1][2]

Molecular Weight 195.09 g/mol [1][2]

Melting Point 138-145 °C (decomposes) [2][3][4][5][6][7]

Appearance
Light yellow to beige

powder/crystalline solid
[3][4][5]

Solubility in Water Sparingly soluble to soluble [8][9]

Density 1.033 g/cm³ [2]

Note on Water Solubility: There are conflicting reports regarding the water solubility of

benzylhydrazine dihydrochloride. While some sources state it is insoluble[3][5][10], others

indicate it is soluble, a characteristic attributed to its salt form[9]. Hydrazine and its simple salts,

like hydrazine sulfate, are known to be soluble in water[11][12][13][14][15]. The dihydrochloride

salt structure of benzylhydrazine would be expected to enhance its aqueous solubility

compared to the free base. Therefore, it is likely sparingly soluble to soluble in water, and the

conflicting reports of "insoluble" may be context-dependent or refer to the free base. Empirical

determination is recommended for specific applications.

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

physical properties. The following sections outline standard experimental protocols applicable

to benzylhydrazine dihydrochloride.

Melting Point Determination
Objective: To determine the temperature range over which the solid benzylhydrazine
dihydrochloride transitions to a liquid.

Methodology:

Sample Preparation: A small amount of the dry, powdered benzylhydrazine
dihydrochloride is packed into a capillary tube to a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate

determination.

For a precise measurement, the heating rate is slowed to 1-2 °C per minute as the

temperature approaches the approximate melting point.

The temperature at which the first liquid appears (onset) and the temperature at which the

last solid particle melts (completion) are recorded as the melting range.

The process is repeated two to three times to ensure consistency.

Observation: The melting process is observed through a magnifying lens. Benzylhydrazine
dihydrochloride is noted to decompose upon melting, which may be observed as a change

in color or gas evolution.

Solubility Assessment (Qualitative and Semi-
Quantitative)
Objective: To determine the solubility of benzylhydrazine dihydrochloride in a given solvent,

particularly water.

Methodology:

Solvent and Solute Preparation: A known volume of the solvent (e.g., deionized water) is

measured into a series of vials.

Procedure:

Increasing, pre-weighed amounts of benzylhydrazine dihydrochloride are added to

each vial.
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The vials are sealed and agitated at a constant temperature (e.g., 25 °C) for a set period

(e.g., 24 hours) to ensure equilibrium is reached.

The vials are then visually inspected for the presence of undissolved solid.

The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or

semi-quantitatively by determining the concentration at which saturation occurs.

For Quantitative Analysis:

A saturated solution with excess solid is prepared and equilibrated.

A known volume of the supernatant is carefully removed and filtered to remove any

undissolved particles.

The concentration of the dissolved benzylhydrazine dihydrochloride in the filtrate is

determined using an appropriate analytical technique, such as UV-Vis spectroscopy or

HPLC.

Logical Relationships of Physical Properties
The physical properties of a compound are interconnected and influence its behavior in various

applications. The following diagram illustrates the logical flow and relationship between the key

physical characteristics of benzylhydrazine dihydrochloride.
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Logical Flow of Benzylhydrazine Dihydrochloride's Physical Properties

Molecular Structure
C₇H₁₀N₂·2HCl

Molecular Weight
195.09 g/mol

Determines

Appearance
Light yellow to beige powder

Influences

Solubility
Sparingly soluble in water

Influences
(Salt Form)

Density
1.033 g/cm³

Related to
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- Safety Precautions

Guides Handling
Melting Point
138-145 °C (decomposes)

Defines Thermal Stability
& Processing Limits

Impacts Reaction Conditions
& Formulation

Informs Process Design

Click to download full resolution via product page

Caption: Logical relationships of benzylhydrazine dihydrochloride's physical properties.

This guide provides foundational knowledge on the physical properties of benzylhydrazine
dihydrochloride. For specific applications, it is always recommended to perform in-house

analysis to confirm these properties under the conditions of intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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